Cas no 876669-97-5 (8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876669-97-5
• MF: C₁₈H₁₆FN₅O₃
• MW: 369.349746704102
• CID: 5475748

8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)- (9CI)
• 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H16FN5O3/c1-10-8-22-14-15(21(3)18(27)23(16(14)26)9-11(2)25)20-17(22)24(10)13-6-4-12(19)5-7-13/h4-8H,9H2,1-3H3
• InChI Key： QBAQGNCIRDCGAE-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(F)C=C3)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Additional information on 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876669-97-5)

The compound 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876669-97-5) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its complex heterocyclic framework, this molecule is often explored for its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways. Researchers are increasingly interested in its structure-activity relationship (SAR), as modifications to its core scaffold could yield novel therapeutic agents.

In recent years, the demand for imidazo[1,2-g]purine derivatives has surged due to their versatility in medicinal chemistry. The presence of a 4-fluorophenyl group and a 2-oxopropyl side chain in this compound enhances its binding affinity to specific biological targets, making it a candidate for further optimization. Studies suggest that such derivatives may play a role in modulating kinase inhibition, a hot topic in oncology and autoimmune disease research. This aligns with current trends in precision medicine, where tailored small molecules are designed to interact with specific molecular pathways.

From a synthetic perspective, CAS No. 876669-97-5 presents intriguing challenges and opportunities. Its imidazo[1,2-g]purine core requires meticulous multi-step synthesis, often involving palladium-catalyzed cross-coupling reactions or condensation techniques. The incorporation of the fluorophenyl moiety is particularly noteworthy, as fluorine atoms are known to improve pharmacokinetic properties such as metabolic stability and membrane permeability. These attributes are critical in the development of orally bioavailable drugs, a key focus area for pharmaceutical companies.

The compound’s potential extends beyond traditional small-molecule therapeutics. With the rise of AI-driven drug discovery, computational models are being employed to predict the bioactivity of 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Machine learning algorithms analyze its molecular descriptors to identify analogs with improved efficacy or reduced off-target effects. This intersection of chemistry and artificial intelligence is revolutionizing how researchers approach hit-to-lead optimization.

Another area of interest is the compound’s role in neurodegenerative disease research. Preliminary data indicate that certain purine derivatives exhibit neuroprotective effects by modulating adenosine receptors. Given the growing prevalence of conditions like Alzheimer’s and Parkinson’s, this application has sparked considerable debate and investigation. The fluorine substitution in this molecule could further enhance its blood-brain barrier penetration, a desirable trait for CNS-targeted therapies.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 876669-97-5. Researchers are exploring sustainable synthetic routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global initiatives to promote eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 8-(4-fluorophenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a multifaceted compound with broad implications for drug development. Its structural features, combined with emerging technologies like AI-powered drug design and green synthesis, position it as a valuable subject for ongoing research. As the scientific community continues to unravel its potential, this molecule may pave the way for breakthroughs in personalized medicine and targeted therapy.